Cas no 955780-90-2 (N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide
• CAS No: 955780-90-2
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 5871901
• Update Time: 2025-06-30

N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-d]pyridazine-6-acetamide, N-(4-ethoxyphenyl)-1,7-dihydro-4-methyl-7-oxo-1-phenyl-
• N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide

• Inchi： 1S/C22H21N5O3/c1-3-30-18-11-9-16(10-12-18)24-20(28)14-26-22(29)21-19(15(2)25-26)13-23-27(21)17-7-5-4-6-8-17/h4-13H,3,14H2,1-2H3,(H,24,28)
• InChI Key： VZSNNZRYBNOTPJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=C(OCC)C=C2)=O)N=C(C)C2C=NN(C3=CC=CC=C3)C1=2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.96±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}acetamide

Introduction to N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide (CAS No. 955780-90-2)

N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 955780-90-2, represents a fusion of heterocyclic scaffolds that are commonly explored for their pharmacological properties. The presence of both pyrazolo[3,4-d]pyridazine and phenylacetamide moieties suggests a potential for multifaceted interactions with biological targets, making it a subject of considerable interest in drug discovery and development.

The molecular structure of N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The ethoxy group attached to the phenyl ring introduces a polar nature, enhancing solubility in polar solvents and potentially facilitating interactions with polar biological targets. Meanwhile, the pyrazolo[3,4-d]pyridazine core is a well-known scaffold in medicinal chemistry, known for its ability to modulate various biological pathways. This core structure is further modified by a methyl group at the 4-position and an oxo group at the 7-position, which can influence electronic properties and binding affinity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrazolo[3,4-d]pyridazine moiety, in particular, has been extensively studied for its potential applications in the treatment of neurological disorders, inflammation, and cancer. Several derivatives of this scaffold have shown promising results in preclinical studies, highlighting its therapeutic potential. The acetamide group in N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetamide adds another layer of functionality, which could contribute to its interactions with biological targets such as enzymes and receptors.

The synthesis of N-(4-ethoxyphenyl)-2-{4-methyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-y}acetamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazolo[3,4-d]pyridazine core, followed by functionalization with the phenylacetamide moiety. The introduction of the ethoxy group and other substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve the desired connectivity between the different structural fragments.

The pharmacological profile of N-(4-Ethoxyphenyl)-2-{4-Methyl--7-Oxo-l-\textbf{Phenyl}-l-H,\textbf{6}H,\textbf{7}H-pyrazolo\[3,\textbf{4}-\textbf{d}\]\textbf{Pyridazin}-\textbf{6}-\textbf{Yl}]-\textbf{Acetamide} is an area of active investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, its structure resembles known bioactive molecules that target pathways involved in inflammation and neuroprotection. The phenylacetamide moiety is particularly interesting as it is a common pharmacophore found in many drugs with therapeutic effects ranging from pain relief to anticonvulsant activity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational methods in studying N-(4-Ethoxyphenyl)-2-{4-Methyl--7-Oxo-l-\textbf{Phenyl}-l-H,\textbf{6}H,\textbf{7}H-pyrazolo\[3,\textbf{4}-\textbf{d}\]\textbf{Pyridazin}-\textbf{6}-\textbf{Yl}]-\textbf{Acetamide} cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions can guide experimental efforts by identifying key residues involved in binding and optimizing lead structures for better efficacy. Additionally, computational methods can help in understanding the metabolic stability and pharmacokinetic properties of the compound, which are crucial for its development into a viable drug candidate.

In conclusion, N-(4-Ethoxyphenyl)-2-{4-Methyl--7-Oxo-l-\textbf{Phenyl}-l-H,\textbf{6}H,\textbf{7}H-pyrazolo\[3,\textbf{4}-\textbf{d}\]\textbf{Pyridazin}-\textbf{6}-\textbf{Yl}]-\textbf{Acetamide} (CAS No. 955780-) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to evolve，this compound will likely play a significant role in the development of novel therapeutic agents.